Cas no 40860-26-2 (2-(carbamoylamino)pentanedioic Acid)

2-(carbamoylamino)pentanedioic Acid Properties

Names and Identifiers

• 2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
• 2-(carbamoylamino)pentanedioic acid
• FT-0633437
• 2-ureidopentanedioicacid
• SY317362
• Z57009566
• SMR000387065
• MLS001048860
• UPCMLD00WMAL388:002
• UPCMLD00WMAL388
• bmse000376
• EN300-10368
• CS-0230393
• 2-ureidopentanedioic acid
• DTXSID60859596
• MFCD00047874
• Q27159095
• SCHEMBL910483
• AB00698054-06
• DTXSID90394940
• n-carbamoylglutamate
• N-Cbm-Glu-OH
• HMS3604J08
• HMS2268L10
• AKOS016881432
• N-carbamoylglutamic acid
• NCGC00167549-01
• CHEBI:86349
• 40860-26-2
• CHEMBL1891960
• AKOS001041915
• STL455008
• G76074
• STL277975
• DB-041432
• N-[hydroxy(imino)methyl]glutamic acid
• +Expand

• InChIKey： LCQLHJZYVOQKHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10N2O5/c7-6(13)8-3(5(11)12)1-2-4(9)10/h3H,1-2H2,(H,9,10)(H,11,12)(H3,7,8,13)
• SMILES： C(CC(=O)O)C(C(=O)O)NC(=O)N

Computed Properties

• Exact Mass: 190.059
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 190.059
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2.4
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Boiling Point: 438.1 °C at 760 mmHg
• Flash Point: 218.8 °C
• Density: 1.499